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Compound of Interest

Compound Name: Propanenitrile-25

Cat. No.: B1584105

An important clarification on "Propanenitrile-25": The term "Propanenitrile-25" is not a
standard chemical nomenclature. However, it is listed as an isotopologue of propanenitrile by
the National Institute of Standards and Technology (NIST).[1][2][3] Further investigation reveals
that this refers to a deuterated form of propanenitrile, specifically Propanenitrile-d5, with the
chemical formula C3D5N and CAS number 10419-75-7.[4] This guide will focus on the primary
compound, propanenitrile, while also providing specific data for its deuterated isotopologue
where available.

Propanenitrile, also known as propionitrile or ethyl cyanide, is a simple aliphatic nitrile with the
chemical formula CH3CH2CN.[5] It is a colorless, water-soluble liquid with a sweetish, ethereal
odor.[5][6][7] This compound serves as a versatile solvent and a key precursor in the synthesis
of various organic compounds.[5]

Chemical Structure and Identification

Propanenitrile is an aliphatic nitrile characterized by a three-carbon chain with a cyano group (-
C=N) at one end.[8]

Identifiers for Propanenitrile and its Deuterated Isotopologue
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Identifier Propanenitrile Propanenitrile-d5
IUPAC Name Propanenitrile[1][5][9] Propanenitrile-d5
Propionitrile, Ethyl cyanide,
Synonyms
Cyanoethane[1][5][7]
CAS Number 107-12-0[1][5][9] 10419-75-7[4]
Molecular Formula C3HS5NI[1][5][9] C3D5NJ[4]
Molecular Weight 55.08 g/mol [1][5][9] 60.11 g/mol [10]

Chemical Structure of Propanenitrile
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Caption: Chemical structure of Propanenitrile.

Physicochemical Properties

Propanenitrile is a polar aprotic solvent.[7] Its physical and chemical properties are summarized
below.
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Property Value

Appearance Colorless liquid[5][9]

Odor Sweetish, ethereal[5][6][7]

Melting Point -92.0 °C[9] to -100 °C[5]

Boiling Point 97.2 °C[9] to 98 °C[5]

Density 0.772 g/mL at 25 °C[5][11]

Solubility in Water 11.9% at 20 °C[5][6]

Vapor Pressure 53.33-63.195 hPa at 22.05-25 °C[11]
Refractive Index 1.366 at 20 °C[5][11]

Flash Point 2 °C (Closed Cup)[7]

Experimental Protocols

Synthesis of Propanenitrile

Several laboratory and industrial methods are employed for the synthesis of propanenitrile.

1

. From Halogenoalkanes: This method involves the nucleophilic substitution of a halogen in a

halogenoalkane with a cyanide group.

2.

P

Reactants: 1-bromopropane and a solution of sodium or potassium cyanide in ethanol.

Procedure: The halogenoalkane is heated under reflux with the ethanolic solution of sodium
or potassium cyanide. The halogen atom is replaced by the -CN group. It is crucial to use
ethanol as the solvent to avoid the competing substitution reaction by hydroxide ions that
would occur in an aqueous solution.[12]

Reaction: CH3CH2CH2Br + KCN — CH3sCH2CH2CN + KBr

Dehydration of Amides: Propanenitrile can be synthesized by the dehydration of
ropanamide.
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e Reactants: Propanamide and a dehydrating agent such as phosphorus(V) oxide (P40O10).

e Procedure: A solid mixture of propanamide and phosphorus(V) oxide is heated. The water
molecule is eliminated from the amide group, forming a nitrile group. The resulting liquid
propanenitrile is then collected by simple distillation.[12]

e Reaction: CH3CH2CONH?: --(P4O10, Heat)--> CHsCH2CN + H20

3. Industrial Production: Industrially, propanenitrile is primarily produced through the
hydrogenation of acrylonitrile. It can also be prepared by the ammoxidation of propanol.[5]

e Reaction (Ammoxidation): CHsCH2CH20H + Oz + NH3 - CH3CH2CN + 3H20[5]

Workflow for Synthesis from a Halogenoalkane
Mix 1-bromopropane with
ethanolic potassium cyanide
Heat the mixture
under reflux

Cool and perform
extractive work-up

[Purify by distillatiorD

Click to download full resolution via product page

Caption: Synthesis workflow of Propanenitrile.
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Applications and Biological Relevance

Industrial and Laboratory Applications:

o Solvent: Propanenitrile is used as a solvent, similar to acetonitrile, but with a higher boiling
point.[5]

o Chemical Intermediate: It serves as a C-3 building block in various organic syntheses.[5] For
example, it is a precursor to propylamines through hydrogenation.[5] It is also used in the
Houben-Hoesch reaction for the preparation of the drug flopropione.[5]

Biological Activities: While propanenitrile itself is primarily known for its industrial applications
and toxicity, the nitrile functional group is present in numerous natural products with diverse
biological activities.[13][14] Some derivatives of propanenitrile have shown antimicrobial
properties. For instance, certain substituted propanenitrile compounds have been found to be
active against Gram-positive bacteria like Bacillus subtilis and Clostridium tetani.[15]

Safety and Handling

Propanenitrile is a hazardous substance and requires careful handling.
Hazard Identification:
o Flammability: Highly flammable liquid and vapor.[16][17]

 Toxicity: Fatal if swallowed or in contact with skin, and harmful if inhaled.[16] It can form
cyanide in the body.[7] The oral LD50 in rats is reported as 39 mg/kg.[5]

« Irritation: Causes serious eye irritation.[16]

Handling and Storage Precautions:

o Keep away from heat, sparks, open flames, and other ignition sources.[16][17]
e Use in a well-ventilated area.[16][17]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[17][18]
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» Store in a tightly closed container in a dry and well-ventilated place.[17]

e Ground and bond container and receiving equipment to prevent static discharge.[17]

In case of exposure, immediate medical attention is necessary.[16] For skin contact, remove
contaminated clothing and wash the affected area with plenty of soap and water.[16] For eye
contact, rinse cautiously with water for several minutes.[16] If inhaled, move the person to fresh
air.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Propanenitrile [webbook.nist.gov]
e 2. Propanenitrile [webbook.nist.gov]
¢ 3. Propanenitrile [webbook.nist.gov]

e 4. Propanenitrile-25 (CAS 10419-75-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

o 5. Propionitrile - Wikipedia [en.wikipedia.org]
e 6. webqc.org [webqc.org]
e 7. Propionitrile | CH3CH2CN | CID 7854 - PubChem [pubchem.ncbi.nlm.nih.gov]

o 8. Draw a structure for each of the following:d. propanenitrile | Study Prep in Pearson+
[pearson.com]

9. solubilityofthings.com [solubilityofthings.com]
e 10. Propanenitrile-d5 | C3H5N | CID 6914116 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 11. 107-12-0 CAS MSDS (Propionitrile) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

e 12. chemguide.co.uk [chemguide.co.uk]

e 13. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.sigmaaldrich.com/SV/en/sds/sial/271004?userType=undefined
https://www.sigmaaldrich.com/SV/en/sds/sial/271004?userType=undefined
https://www.airgas.com/msds/001223.pdf
https://www.airgas.com/msds/001223.pdf
https://www.airgas.com/msds/001223.pdf
https://www.echemi.com/sds/3-anilinopropionitrile-pid_Seven7403.html
https://www.benchchem.com/product/b1584105?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C3H5N/c1-2-3-4/h2H2%2C1H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=107120
https://webbook.nist.gov/cgi/inchi?ID=C107120&Mask=8
https://www.chemeo.com/cid/63-784-2/Propanenitrile-25
https://www.chemeo.com/cid/63-784-2/Propanenitrile-25
https://en.wikipedia.org/wiki/Propionitrile
https://www.webqc.org/compound-Propionitrile-C3H5N.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propionitrile
https://www.pearson.com/channels/organic-chemistry/asset/5330148e/draw-a-structure-for-each-of-the-following-d-propanenitrile
https://www.pearson.com/channels/organic-chemistry/asset/5330148e/draw-a-structure-for-each-of-the-following-d-propanenitrile
https://www.solubilityofthings.com/propanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Propanenitrile-d5
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9852701.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9852701.aspx
https://www.chemguide.co.uk/organicprops/nitriles/preparation.html
https://www.researchgate.net/publication/360653938_Natural_Products_Containing_the_Nitrile_Functional_Group_and_Their_Biological_Activities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14, Item - Natural products containing the nitrile functional group and their biological
activities - Royal College of Surgeons in Ireland - Figshare [repository.rcsi.com]

e 15. researchgate.net [researchgate.net]
e 16. airgas.com [airgas.com]

e 17. sigmaaldrich.com [sigmaaldrich.com]
e 18. echemi.com [echemi.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Propanenitrile and its
Isotopologue Propanenitrile-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584105#what-is-propanenitrile-25-and-its-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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